Cas no 915923-51-2 (3-Chloro-N-(3,5-dimethoxyphenyl)propanamide)

3-Chloro-N-(3,5-dimethoxyphenyl)propanamide is a synthetic organic compound featuring a chloro-substituted propanamide backbone linked to a 3,5-dimethoxyphenyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the dimethoxyphenyl moiety contributes to steric and electronic modulation. Its well-defined molecular architecture ensures consistent performance in coupling and functionalization reactions. The compound is characterized by high purity and stability under standard storage conditions, ensuring reliable use in research and industrial applications. Its versatility makes it suitable for developing bioactive molecules, particularly in medicinal chemistry and crop protection.
3-Chloro-N-(3,5-dimethoxyphenyl)propanamide structure
915923-51-2 structure
Product Name:3-Chloro-N-(3,5-dimethoxyphenyl)propanamide
CAS No:915923-51-2
MF:C11H14ClNO3
MW:243.686762332916
MDL:MFCD08691976
CID:996591
PubChem ID:20118917
Update Time:2025-11-02

3-Chloro-N-(3,5-dimethoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-N-(3,5-dimethoxyphenyl)propanamide
    • AKOS000160267
    • 915923-51-2
    • MFCD08691976
    • LS-06233
    • CS-0316881
    • DTXSID90602714
    • MDL: MFCD08691976
    • Inchi: 1S/C11H14ClNO3/c1-15-9-5-8(6-10(7-9)16-2)13-11(14)3-4-12/h5-7H,3-4H2,1-2H3,(H,13,14)
    • InChI Key: FWJIKACTNJJWAJ-UHFFFAOYSA-N
    • SMILES: ClCCC(NC1C=C(C=C(C=1)OC)OC)=O

Computed Properties

  • Exact Mass: 243.06600
  • Monoisotopic Mass: 243.0662210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.56000
  • LogP: 2.34420

3-Chloro-N-(3,5-dimethoxyphenyl)propanamide Security Information

3-Chloro-N-(3,5-dimethoxyphenyl)propanamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on 3-Chloro-N-(3,5-dimethoxyphenyl)propanamide

3-Chloro-N-(3,5-dimethoxyphenyl)propanamide (CAS No. 915923-51-2): A Comprehensive Overview

3-Chloro-N-(3,5-dimethoxyphenyl)propanamide (CAS No. 915923-51-2) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its applications, particularly in drug discovery and crop protection.

The chemical structure of 3-Chloro-N-(3,5-dimethoxyphenyl)propanamide features a propanamide backbone substituted with a chloro group and a 3,5-dimethoxyphenyl moiety. This combination of functional groups imparts distinct chemical properties, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential in developing novel antimicrobial agents and herbicides, aligning with the growing demand for sustainable agricultural solutions.

One of the most searched questions related to 3-Chloro-N-(3,5-dimethoxyphenyl)propanamide is its solubility and stability under various conditions. This compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which is crucial for its handling in laboratory settings. Its stability at room temperature makes it a reliable candidate for long-term storage and transportation, addressing common concerns in the supply chain.

In the context of drug discovery, 3-Chloro-N-(3,5-dimethoxyphenyl)propanamide serves as a key building block for designing molecules with potential therapeutic effects. The 3,5-dimethoxyphenyl group is known to enhance binding affinity to certain biological targets, which is why this compound is frequently explored in the development of central nervous system (CNS) drugs. This aligns with the current trend in pharmaceutical research, where there is a heightened focus on neurological disorders and mental health treatments.

Another area of interest is the compound's role in agrochemical innovation. With the global push toward reducing pesticide residues and enhancing crop yields, 3-Chloro-N-(3,5-dimethoxyphenyl)propanamide has been investigated for its herbicidal properties. Its mechanism of action involves disrupting plant cell division, making it a promising candidate for eco-friendly weed control. This resonates with the increasing consumer demand for organic farming and sustainable agriculture practices.

The synthesis of 3-Chloro-N-(3,5-dimethoxyphenyl)propanamide typically involves the reaction of 3,5-dimethoxyaniline with 3-chloropropionyl chloride in the presence of a base. This process is well-documented in the literature, but recent advancements have focused on optimizing yield and purity. Researchers are also exploring green chemistry approaches to minimize environmental impact, which is a hot topic in the chemical industry today.

From a market perspective, the demand for 3-Chloro-N-(3,5-dimethoxyphenyl)propanamide is expected to grow steadily, driven by its versatile applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and agrochemical firms. The compound's CAS No. 915923-51-2 is often used as a unique identifier in procurement databases, ensuring accurate and efficient sourcing.

Safety and handling guidelines for 3-Chloro-N-(3,5-dimethoxyphenyl)propanamide emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material, its chloro substituent warrants careful handling to avoid unnecessary exposure. This information is particularly relevant for laboratories and industries prioritizing workplace safety and regulatory compliance.

In summary, 3-Chloro-N-(3,5-dimethoxyphenyl)propanamide (CAS No. 915923-51-2) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical sectors. Its unique chemical properties, coupled with the growing emphasis on sustainability and innovation, position it as a compound of interest for researchers and industry professionals alike. As the scientific community continues to explore its applications, this compound is likely to remain a topic of discussion in the years to come.

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